Cas no 1094641-40-3 (3-bromo-6-chloro-1h-indole)

• Product Name: 3-bromo-6-chloro-1h-indole
• CAS No: 1094641-40-3
• MF: C₈H₅BrClN
• MW: 230.489000082016
• CID: 1187986
• PubChem ID: 43163570
• Update Time: 2025-09-20

3-bromo-6-chloro-1h-indole Chemical and Physical Properties

Names and Identifiers

• 3-bromo-6-chloro-1H-indole
• 3-BROMO-6-CHLOROINDOLE
• AB1000737
• KB-235213
• KB-235233
• 1094641-40-3
• EN300-1275480
• SCHEMBL16136470
• DB-014645
• DTXSID20655632
• AKOS015950585
• 3-bromo-6-chloro-1h-indole

• MDL： MFCD11212292
• Inchi： 1S/C8H5BrClN/c9-7-4-11-8-3-5(10)1-2-6(7)8/h1-4,11H
• InChI Key： RUCALMJLRFNHGD-UHFFFAOYSA-N
• SMILES： BrC1=CNC2C=C(C=CC=21)Cl

Computed Properties

• Exact Mass: 228.92900
• Monoisotopic Mass: 228.92939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 15.8Ų

Experimental Properties

• Density: 1.772±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.11 g/l) (25 º C),
• PSA: 15.79000
• LogP: 3.58380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles